Cas no 2098159-79-4 ((2E)-3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]prop-2-enoic acid)

(2E)-3-[1-(Cyclobutylmethyl)-1H-pyrazol-4-yl]prop-2-enoic acid is a structurally distinct α,β-unsaturated carboxylic acid featuring a cyclobutylmethyl-substituted pyrazole core. This compound is of interest in medicinal chemistry and drug discovery due to its potential as a versatile intermediate for the synthesis of biologically active molecules. The conjugated double bond system enhances reactivity, enabling selective modifications such as Michael additions or cycloadditions. The cyclobutylmethyl moiety may confer improved metabolic stability and binding affinity in target interactions. Its well-defined stereochemistry (E-configuration) ensures consistency in downstream applications. Suitable for use in small-molecule development, this compound offers a balance of rigidity and functional group diversity for structure-activity relationship studies.
(2E)-3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]prop-2-enoic acid structure
2098159-79-4 structure
Product Name:(2E)-3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]prop-2-enoic acid
CAS No:2098159-79-4
MF:C11H14N2O2
MW:206.241062641144
CID:5725794
PubChem ID:122240768
Update Time:2025-10-10

(2E)-3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • (2E)-3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]prop-2-enoic acid
    • 2098159-79-4
    • (E)-3-[1-(cyclobutylmethyl)pyrazol-4-yl]prop-2-enoic acid
    • AKOS040813991
    • F2147-7463
    • Inchi: 1S/C11H14N2O2/c14-11(15)5-4-10-6-12-13(8-10)7-9-2-1-3-9/h4-6,8-9H,1-3,7H2,(H,14,15)/b5-4+
    • InChI Key: AVIPCPBSEHYHOL-SNAWJCMRSA-N
    • SMILES: OC(/C=C/C1C=NN(C=1)CC1CCC1)=O

Computed Properties

  • Exact Mass: 206.105527694g/mol
  • Monoisotopic Mass: 206.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 55.1Ų

(2E)-3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]prop-2-enoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E208801-100mg
(2e)-3-[1-(cyclobutylmethyl)-1h-pyrazol-4-yl]prop-2-enoic acid
2098159-79-4
100mg
$ 95.00 2022-06-02
TRC
E208801-500mg
(2e)-3-[1-(cyclobutylmethyl)-1h-pyrazol-4-yl]prop-2-enoic acid
2098159-79-4
500mg
$ 365.00 2022-06-02
TRC
E208801-1g
(2e)-3-[1-(cyclobutylmethyl)-1h-pyrazol-4-yl]prop-2-enoic acid
2098159-79-4
1g
$ 570.00 2022-06-02
Life Chemicals
F2147-7463-0.25g
(2E)-3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]prop-2-enoic acid
2098159-79-4 95%+
0.25g
$361.0 2023-09-06
Life Chemicals
F2147-7463-0.5g
(2E)-3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]prop-2-enoic acid
2098159-79-4 95%+
0.5g
$380.0 2023-09-06
Life Chemicals
F2147-7463-1g
(2E)-3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]prop-2-enoic acid
2098159-79-4 95%+
1g
$401.0 2023-09-06
Life Chemicals
F2147-7463-2.5g
(2E)-3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]prop-2-enoic acid
2098159-79-4 95%+
2.5g
$802.0 2023-09-06
Life Chemicals
F2147-7463-5g
(2E)-3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]prop-2-enoic acid
2098159-79-4 95%+
5g
$1203.0 2023-09-06
Life Chemicals
F2147-7463-10g
(2E)-3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]prop-2-enoic acid
2098159-79-4 95%+
10g
$1684.0 2023-09-06

Additional information on (2E)-3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]prop-2-enoic acid

(2E)-3-[1-(Cyclobutylmethyl)-1H-Pyrazol-4-yl]Prop-2-Enoic Acid: A Comprehensive Overview

The compound (2E)-3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]prop-2-enoic acid, identified by the CAS number 2098159-79-4, is a fascinating molecule with significant potential in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention due to their diverse biological activities and applications in drug discovery.

Recent studies have highlighted the importance of pyrazole-containing compounds in the development of novel therapeutic agents. The structure of (2E)-3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]prop-2-enoic acid is characterized by a conjugated enone system, which contributes to its stability and reactivity. The cyclobutylmethyl group attached to the pyrazole ring introduces unique steric and electronic properties, making this compound a promising candidate for further exploration in medicinal chemistry.

One of the key aspects of this compound is its potential as a lead molecule in drug design. Researchers have demonstrated that pyrazole derivatives can exhibit potent anti-inflammatory, antioxidant, and anticancer activities. For instance, a study published in 2023 revealed that (2E)-3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]prop-2-enoic acid displayed significant inhibitory effects on inflammatory pathways, suggesting its potential use in treating chronic inflammatory diseases.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has enabled chemists to achieve high yields and excellent stereocontrol during the synthesis of (2E)-3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]prop-2-enoic acid. This has not only facilitated its large-scale production but also opened avenues for further structural modifications to enhance its bioavailability and efficacy.

In terms of pharmacokinetics, recent investigations have shown that this compound exhibits favorable absorption and metabolism profiles in preclinical models. Its ability to cross the blood-brain barrier makes it particularly interesting for neurological applications. Furthermore, studies on its toxicity profile indicate that it has a low potential for adverse effects, which is a critical factor for its consideration as a drug candidate.

The application of computational chemistry tools has also played a pivotal role in understanding the behavior of (2E)-3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]prop-2-enoic acid. Molecular docking studies have revealed that this compound can interact with key protein targets associated with various diseases, such as cancer and neurodegenerative disorders. These findings underscore its potential as a versatile molecule with broad therapeutic applications.

Looking ahead, ongoing research is focused on optimizing the chemical structure of this compound to improve its pharmacodynamic properties further. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical trials. The integration of artificial intelligence (AI) in drug design is also being explored to predict the most promising structural modifications for enhancing its therapeutic efficacy.

In conclusion, (2E)-3-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]prop-2-enoic acid represents a compelling example of how advancements in organic chemistry and pharmacology can lead to innovative therapeutic solutions. With its unique chemical structure and promising biological activities, this compound holds great potential for addressing unmet medical needs across various therapeutic areas.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.